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Introduction to Trimyristin

Trimyristin is a triglyceride derived from myristic acid and is the principal constituent of nutmeg (Myristica

fragrans), comprising 20-25% of the dried seed's mass [1]. It is a saturated fat of significant interest not only

as a common model compound in organic chemistry laboratories but also for its potential bioactivities,

which include acetylcholinesterase (AChE) inhibition, antibacterial, and antioxidant properties [2] [3].

The reflux extraction method provides an efficient means to isolate trimyristin from its natural matrix,

leveraging its high solubility in organic solvents like dichloromethane [2] [1]. This document outlines a

detailed protocol and contextual data for this extraction.

Key Physicochemical Properties of Trimyristin

The following table summarizes the fundamental properties of purified trimyristin, which are critical for its

handling, identification, and analysis in a research setting.

Property Specification Reference

Systematic Name Propane-1,2,3-triyl tri(tetradecanoate) [1]

Chemical
Formula

C₄₅H₈₆O₆ [1]
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Property Specification Reference

Molecular Weight 723.16 - 723.18 g/mol [1] [4]

Appearance White to yellowish-gray, odorless solid [1]

Melting Point 56-57 °C (pure); 51.5-53.7 °C (extracted, indicating impurities) [2] [1]

Solubility Soluble in CH₂Cl₂, ether, acetone, chloroform, benzene; insoluble in

H₂O

[2] [1]

Detailed Reflux Extraction and Purification Protocol

This section provides a step-by-step methodology for the extraction and purification of trimyristin from

ground nutmeg, adapted from a standard experimental procedure [2].

Materials and Equipment

Raw Material: 2.0 g of pre-crushed, ground nutmeg.
Solvent: 10.0 mL of dichloromethane (CH₂Cl₂).

Recrystallization Solvent: 4 mL of 95% ethanol (cold).
Equipment:

50-mL round-bottom flask.
Reflux condenser.

Heating mantle or hot plate with stirring.
Boiling stones (2-3).

Buchner funnel and vacuum filtration setup.
Ice bath.

Analytical balance.

Experimental Workflow

The diagram below illustrates the complete extraction and purification process.
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Start: Ground Nutmeg

Reflux Extraction
• 2g nutmeg + 10mL CH₂Cl₂

• Add boiling stones
• Heat gently for 30 min

Initial Filtration
• Cool to room temperature

• Vacuum filtration
• Wash solid residue with 5mL CH₂Cl₂

Solvent Evaporation
• Transfer filtrate to beaker

• Heat at 130°C in fume hood
• Solid residue forms upon cooling

Recrystallization
• Add 4mL 95% ethanol
• Heat to dissolve solid

• Cool to room temp, then ice bath

Isolate Pure Product
• Vacuum filtration

• Wash with 2x1mL cold ethanol
• Dry crystals for 5 min

Purity Analysis
• Determine melting point (e.g., DigiMelt)

• Measure final mass
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End: Pure Trimyristin Crystals

Click to download full resolution via product page

Key Procedural Details

Reflux Extraction: The mixture is gently heated for 30 minutes after condensation begins. This
continuous process allows the solvent to repeatedly wash the solid matrix, improving yield [2] [5].

Vacuum Filtration: This step separates the dissolved trimyristin in the dichloromethane filtrate from
the insoluble nutmeg residue.

Evaporation: Heating the filtrate in a fume hood at approximately 130°C evaporates the
dichloromethane, leaving behind a crude, oily trimyristin residue that solidifies upon cooling [2].

Recrystallization: This critical purification step dissolves the crude solid in hot 95% ethanol. Upon
cooling and icing, pure trimyristin crystallizes out, while many impurities remain dissolved in the

ethanol. The mass typically decreases significantly after this step, reflecting the removal of co-
extracted lipids and impurities [2].

Expected Results and Data Analysis

The table below presents typical results from an extraction following the above protocol, which can be used

as a benchmark for evaluating experimental success.

Parameter Result Notes

Mass of Solid Residue (Crude) 0.478 g Yield before recrystallization

Mass of Recrystallized Trimyristin 0.150 g Pure product

Percentage Mass Loss after
Recrystallization

68.6% Represents removed

impurities/solvent

Experimental Melting Point Range 51.5 - 53.7

°C

Lower than pure due to trace

impurities
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Parameter Result Notes

Theoretical Melting Point (Pure) 56 - 57 °C Reference standard [1]

Interpretation of Results:

Yield and Purity: The substantial mass loss after recrystallization highlights its effectiveness in
purifying the crude extract. The final mass represents the isolated pure trimyristin.

Melting Point Analysis: The melting point of a purified compound is a key indicator of its purity. The
experimentally determined range (51.5-53.7°C) is lower and broader than the literature value for pure

trimyristin (56-57°C). This depression and broadening are characteristic of a sample containing
small amounts of impurities [2].

Bioactivity and Research Relevance

Beyond its role as a model compound, trimyristin exhibits biologically relevant activities:

Acetylcholinesterase (AChE) Inhibition: Trimyristin has been shown to significantly inhibit AChE
activity in nervous tissue, with a reported IC₅₀ of 0.11 mM [4]. This suggests potential relevance for

research in neurodegenerative conditions like Alzheimer's disease, where AChE inhibitors are used to
enhance cholinergic neurotransmission [3].

Antibacterial Properties: Chloroform extracts of nutmeg containing trimyristin and myristic acid
have demonstrated potent antibacterial activity against both gram-positive and gram-negative

bacteria [3].

Conclusion and Application Notes

This application note details a reliable reflux extraction method for obtaining trimyristin from nutmeg. The

protocol is robust and yields a product suitable for further chemical analysis or bioactivity studies.

For Researchers: The melting point analysis provides a simple yet effective tool for an initial

assessment of purity. The bioactivity data underscores the compound's value beyond a simple
laboratory exercise, positioning it as a molecule of interest in drug discovery and pharmacological

research.
Alternative Techniques: While reflux is a standard method, other techniques like Soxhlet extraction
are also common [5]. Furthermore, modern green extraction technologies, such as Microwave-
Assisted (MAE) or Ultrasonic-Assisted Extraction (UAE), can offer improved efficiency, reduced
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solvent consumption, and shorter extraction times, and may be explored for process optimization [6]

[5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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